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Compound of Interest

Compound Name: Rhodinyl acetate

Cat. No.: B085566

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rhodinyl acetate is a valuable fragrance and flavor compound characterized by its pleasant,
rosy aroma. It is an ester primarily composed of citronellyl acetate and geranyl acetate. This
document provides detailed laboratory protocols for the synthesis of rhodinyl acetate via the
esterification of rhodinol (a mixture of citronellol and geraniol) with acetic anhydride. Two
distinct catalytic methods are presented: a heterogeneous catalysis approach using a zeolite
catalyst and a general method representing homogeneous catalysis with a Lewis acid. These
protocols are intended to guide researchers in the successful synthesis, purification, and
characterization of rhodinyl acetate.

Chemical Profile and Physical Properties

Rhodinyl acetate is a colorless to pale yellow liquid.[1] Its value in the fragrance industry is
due to its stability and lasting floral scent.[2] Key physical and chemical properties are
summarized in the table below.
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Property Value Reference(s)
CAS Number 141-11-7 [2]
Molecular Formula C12H2202 [2]
Molecular Weight 198.30 g/mol [2]
Appearance Colorless to pale yellow liquid [1]
Boiling Point ~256.4 °C at 760 mmHg [1]
Density ~0.896 g/mL at 25 °C [1]
Refractive Index ~1.4510-1.4570 at 20 °C [1]

Soluble in alcohol and fixed

Solubility oils; insoluble in water,

glycerin, and propylene glycol.

[1]

Synthesis Protocols

Rhodinyl acetate is synthesized by the acetylation of rhodinol. The following protocols detail

two effective methods for this transformation.

Protocol 1: Heterogeneous Catalysis using Zeolite

This protocol is adapted from a study on the esterification of rhodinol fraction from citronella oil.

[3] It offers the advantage of easy catalyst removal by simple filtration.

Materials and Reagents:

Rhodinol (a mixture of citronellol and geraniol)

Acetic anhydride

Zeolite catalyst (e.g., HZSM-5)

Distilled water

n-Hexane (for GC-MS analysis)
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Equipment:

Round-bottom flask (20 mL)

o Magnetic stirrer and stir bar

e Heating mantle or oil bath

o Condenser (optional, for reflux)

o Filtration apparatus

e Separatory funnel

e pH indicator paper or pH meter

Procedure:

e To a 20 mL round-bottom flask, add 10 mL of rhodinol (containing approximately 0.02 mole of
citronellol and 0.01 mole of geraniol).

e Add 2.92 mL (0.03 mole) of acetic anhydride to the flask.

e Add 0.14 g of zeolite catalyst.

e Heat the mixture to 130°C with constant stirring for 1 hour.

» After the reaction is complete, cool the mixture to room temperature.

o Separate the zeolite catalyst from the organic liquid by filtration.

o Transfer the filtrate to a separatory funnel and wash it repeatedly with distilled water until the
pH of the aqueous phase is neutral (pH 7).

o Separate the organic phase, which is the desired rhodinyl acetate product.

e The product can be further purified by vacuum distillation if required.

o Characterize the product using Gas Chromatography-Mass Spectrometry (GC-MS).
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Quantitative Data for Protocol 1:

Parameter Value

Reference

) ) 1:1 (Rhodinol:Acetic
Optimal Reactant Mole Ratio

[3]

Anhydride)
Optimal Reaction Time 1 hour [3]
Yield of Citronellyl Acetate 74.06% [3]
Yield of Geranyl Acetate 95.92% [3]

Protocol 2: Homogeneous Catalysis (General Method)

This protocol is a generalized procedure based on common organic synthesis techniques for

the acetylation of alcohols using a soluble acid or Lewis acid catalyst.

Materials and Reagents:

¢ Rhodinol

¢ Acetic anhydride

o Catalyst (e.g., a few drops of concentrated sulfuric acid or a catalytic amount of p-

toluenesulfonic acid)
o Saturated sodium bicarbonate solution
o Saturated sodium chloride solution (brine)
e Anhydrous sodium sulfate or magnesium sulfate
o Ethyl acetate or diethyl ether (for extraction)
Equipment:
e Round-bottom flask

e Magnetic stirrer and stir bar
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» Reflux condenser

e Heating mantle or oil bath

o Separatory funnel

o Beakers and Erlenmeyer flasks
e Rotary evaporator

Procedure:

 In a round-bottom flask, combine rhodinol and a stoichiometric equivalent of acetic
anhydride.

o Carefully add a catalytic amount of sulfuric acid or p-toluenesulfonic acid to the mixture.

» Heat the reaction mixture under reflux for 1-2 hours, monitoring the reaction progress by Thin
Layer Chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
o Transfer the mixture to a separatory funnel and dilute with ethyl acetate or diethyl ether.

o Carefully wash the organic layer with saturated sodium bicarbonate solution to neutralize the
acid catalyst and remove excess acetic acid. (Caution: COz evolution).

e Wash the organic layer with brine.
o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
« Filter to remove the drying agent.

o Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude
rhodinyl acetate.

» Purify the crude product by vacuum distillation.
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Experimental Workflow Diagrams

The following diagrams illustrate the logical flow of the synthesis protocols.

Combine Rhodinol,
Acetic Anhydride, and Zeolite
Heat at 130°C for 1 hour
with stirring
(Cool to Room Temperature)

(Filter to remove Zeolite)
Wash organic phase with
distilled water until pH 7
Geparate Organic Phase)
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Caption: Workflow for the heterogeneous catalysis synthesis of rhodinyl acetate.
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Caption: Workflow for the homogeneous catalysis synthesis of rhodinyl acetate.

Biological Activity and Signaling Pathways

Rhodinyl acetate is primarily utilized as a fragrance and flavoring agent.[2][4] Extensive
searches of the scientific literature did not yield any specific information linking rhodinyl
acetate to the modulation of signaling pathways relevant to drug development or other targeted
biological activities. Its use is predominantly in the fields of perfumery and food science.

Safety and Handling

Acetic anhydride is corrosive and a lachrymator. Handle in a well-ventilated fume hood.

Acid catalysts such as sulfuric acid are highly corrosive.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Consult the Safety Data Sheets (SDS) for all chemicals before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085566#laboratory-synthesis-protocol-for-rhodinyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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